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Compound of Interest

Compound Name: Salicylic acid-d6

Cat. No.: B8238413 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling

procedures, and a key experimental application for Salicylic acid-d6. This deuterated analog

of salicylic acid is primarily utilized as an internal standard in mass spectrometry-based

analytical methods for the accurate quantification of salicylic acid in biological and other

matrices.

Safety Data Sheet (SDS) Summary
The following information is a synthesis of safety data from multiple suppliers. Always refer to

the specific SDS provided by the manufacturer for the most accurate and complete information.

Hazard Identification
Salicylic acid-d6 is classified with the following hazards:

Acute toxicity, oral (Category 4), H302: Harmful if swallowed.[1][2]

Skin corrosion/irritation (Category 2), H315: Causes skin irritation.[1]

Serious eye damage/eye irritation (Category 1 & 2A), H318/H319: Causes serious eye

damage/irritation.[1][3]

Reproductive toxicity (Category 2), H361d: Suspected of damaging the unborn child.[3]
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Specific target organ toxicity, single exposure (Category 3), H335: May cause respiratory

irritation.[1]

Acute and Chronic Aquatic Toxicity (Category 1), H400/H410: Very toxic to aquatic life with

long-lasting effects.[2]

Signal Word: Danger or Warning[1][3]

Hazard Pictograms:

GHS07 (Exclamation Mark)

GHS05 (Corrosion)

GHS08 (Health Hazard)

GHS09 (Environment)

First-Aid Measures
If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

[1][2] Do NOT induce vomiting.[1]

If on Skin: Wash with plenty of soap and water.[1] Remove contaminated clothing and wash

it before reuse.[1]

If Inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.

[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.[1][4][5]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide.[1]

Specific Hazards: During a fire, it may decompose and emit toxic fumes, including carbon

oxides.[1][4] Dust can form an explosive mixture with air.[5]
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Protective Equipment: Wear a self-contained breathing apparatus and full protective clothing.

[1]

Accidental Release Measures
Personal Precautions: Avoid all personal contact, including inhalation of dust.[6] Use

personal protective equipment (PPE). Ensure adequate ventilation.[1]

Environmental Precautions: Prevent spillage from entering drains or water courses.[1][6]

Methods for Cleaning Up: Use dry clean-up procedures and avoid generating dust.[6]

Vacuum or sweep up the material and place it in a suitable container for disposal.[6]

Data Presentation: Physicochemical and
Toxicological Properties
The following table summarizes the key quantitative data for Salicylic acid-d6.
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Property Value Source(s)

Molecular Formula C₇D₆O₃ [2][3][7]

Molecular Weight 144.16 g/mol [3][8][9][10]

CAS Number 285979-87-5 [1][2][9][11][12]

Appearance Off-white solid [5]

Melting Point 158-161 °C [3][5]

Boiling Point 211 °C at 20 mmHg [3][5]

Flash Point 157 °C (314.6 °F) - closed cup [3][5]

Density 1.4 ± 0.1 g/cm³ [7]

Solubility Soluble in water, DMSO [5][11]

Vapor Pressure 0.0 ± 0.7 mmHg at 25°C [7]

LogP 2.06 - 2.3 [7][8]

Isotopic Purity ≥98 atom % D [3]

Safe Handling, Storage, and Disposal
Safe Handling

Avoid inhalation, and contact with skin and eyes.[2]

Use only in a well-ventilated area, preferably with appropriate exhaust ventilation.[1][2]

Do not eat, drink, or smoke when using this product.[1][2]

Wash hands thoroughly after handling.[1][2]

Wear appropriate personal protective equipment (PPE).

Recommended PPE:

Eye/Face Protection: Safety goggles with side shields.[2]
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Hand Protection: Protective gloves (e.g., nitrile rubber).[2]

Skin and Body Protection: Impervious clothing, lab coat.[2]

Respiratory Protection: Use a suitable respirator (e.g., N95 dust mask) if dust is generated.

[3]

Storage
Keep the container tightly sealed in a cool, dry, and well-ventilated area.[2][6]

Store locked up.[1][4][5]

Protect from light and moisture.[10][13][14]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

bases.[1][2][13]

Recommended storage temperatures vary by supplier and form (powder vs. solution):

Room temperature for powder.[10][13]

-20°C for powder.[2][12]

-20°C (for 1 month) or -80°C (for 6 months) for stock solutions.[11][12]

Disposal Considerations
Dispose of the substance and its container in accordance with all applicable local, state, and

federal regulations.[1][2]

This material and its container may need to be disposed of as hazardous waste.[15]

Do not allow the product to enter drains or waterways.[6]

Mandatory Visualizations
Diagram 1: Safe Handling Workflow for Salicylic acid-d6
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Caption: Workflow for the safe handling of Salicylic acid-d6 from receipt to disposal.
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Diagram 2: Experimental Workflow for Quantification
using Salicylic acid-d6 as an Internal Standard

Sample & Standard Preparation

Instrumental Analysis

Data Processing

1. Prepare Biological Sample
(e.g., weigh 2.5g feed)

2. Spike with known amount
of Salicylic acid-d6 (Internal Standard)

3. Extract Analytes
(e.g., with acidified methanol,

ultrasonicate, centrifuge)

4. Evaporate & Reconstitute
(e.g., N2 stream, reconstitute

in mobile phase)

5. Inject into LC-MS/MS

6. Chromatographic Separation
(e.g., C18 column)

7. Mass Spectrometric Detection
(MRM mode for analyte and IS)

8. Integrate Peak Areas
(Analyte and IS)

9. Calculate Peak Area Ratio
(Analyte / IS)

10. Quantify Analyte Concentration
(using calibration curve)
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Click to download full resolution via product page

Caption: A typical LC-MS/MS workflow for quantifying salicylic acid using Salicylic acid-d6.

Diagram 3: Simplified COX-2 Inhibition Pathway
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Caption: Salicylic acid inhibits the COX-2 enzyme, reducing prostaglandin synthesis.

Experimental Protocols
Salicylic acid-d6 is an ideal internal standard for the quantification of salicylic acid because it

is chemically identical to the analyte but has a different mass, allowing it to be distinguished by

a mass spectrometer.[9] This co-eluting standard helps to correct for variations in sample

preparation, extraction recovery, and instrument response.[8]

Representative Protocol: Quantification of Salicylic Acid
in Feed by LC-MS/MS
This protocol is adapted from a published method and demonstrates a typical application.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b8238413?utm_src=pdf-body-img
https://www.benchchem.com/product/b8238413?utm_src=pdf-body
https://www.benchchem.com/product/b8238413?utm_src=pdf-body-img
https://www.benchchem.com/product/b8238413?utm_src=pdf-body
https://www.chromforum.org/viewtopic.php?t=23357
https://www.researchgate.net/figure/D4-salicylic-acid-internal-standard-chromatographic-peak-area-plotted-against-the_fig2_300583510
https://pmc.ncbi.nlm.nih.gov/articles/PMC6295987/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8238413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5.1.1. Reagents and Materials

Salicylic acid-d6 (Internal Standard, IS)

Salicylic acid (Analyte standard)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Hydrochloric acid

Formic acid

Ultrapure water

Polypropylene centrifuge tubes (50 mL)

Vortex mixer, ultrasonic bath, centrifuge, shaker mixer

Nitrogen evaporator

LC-MS/MS system with an electrospray ionization (ESI) source

5.1.2. Preparation of Standard Solutions

Stock Solutions (1,000 µg/mL): Prepare individual stock solutions of salicylic acid and

Salicylic acid-d6 by accurately weighing the compounds and dissolving them in acetonitrile.

Working Solutions: Prepare serial dilutions of the salicylic acid stock solution to create

calibration standards at appropriate concentrations (e.g., 0.05, 0.1, 0.25, 0.5, 1.0, and 2.0

mg/kg).[1]

Internal Standard Working Solution: Prepare a working solution of Salicylic acid-d6 (e.g.,

0.5 µg/mL) in 50% acetonitrile.[1]

5.1.3. Sample Preparation

Weigh 2.5 g of the homogenized feed sample into a 50 mL polypropylene centrifuge tube.[1]
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Add a known amount of the Salicylic acid-d6 internal standard working solution.

Add 25 mL of 0.1% hydrochloric acid in methanol and vortex the sample.[1]

Place the tube in an ultrasonic bath for 15 minutes.[1]

Shake the sample on a shaker mixer for 30 minutes at 200 rpm.[1]

Centrifuge the sample at 4,500 x g for 15 minutes at 20°C.[1]

Transfer 500 µL of the supernatant to a glass tube and evaporate to dryness under a gentle

stream of nitrogen at 45°C.[1]

Reconstitute the dry residue with 500 µL of 50% acetonitrile, vortex, and centrifuge at 14,500

rpm for 15 minutes.[1]

Transfer the final supernatant to an HPLC vial for analysis.[1]

5.1.4. LC-MS/MS Instrumental Analysis

LC Column: C18 reversed-phase column.

Mobile Phase A: 0.1% formic acid in water.[1]

Mobile Phase B: Acetonitrile.[1]

Flow Rate: 0.3 mL/min.

Injection Volume: 10-20 µL.

Gradient Elution: A typical gradient would start with a high percentage of mobile phase A,

ramping up the percentage of mobile phase B to elute the analytes.

MS Detection: Electrospray ionization in negative mode (ESI-).

Monitoring Mode: Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring

(MRM).

Salicylic Acid Transition: m/z 137 → 93.[1][12]
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Salicylic acid-d6 Transition: m/z 141 → 97 (Note: The exact transition will depend on the

deuteration pattern, d6 would be m/z 143 -> 99. The principle remains the same).

5.1.5. Data Analysis

Generate a calibration curve by plotting the peak area ratio (Salicylic acid / Salicylic acid-
d6) against the concentration of the calibration standards.

Calculate the peak area ratio for the unknown samples.

Determine the concentration of salicylic acid in the samples by interpolating their peak area

ratios from the calibration curve.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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